Cas no 89424-83-9 (1,3-dihydro-2-benzofuran-5-carbaldehyde)

1,3-dihydro-2-benzofuran-5-carbaldehyde structure

89424-83-9 structure

Product Name:1,3-dihydro-2-benzofuran-5-carbaldehyde

CAS No:89424-83-9

MF:C₉H₈O₂

MW:148.158622741699

MDL:MFCD09842492

CID:711725

PubChem ID:11389470

Update Time:2024-10-26

1,3-dihydro-2-benzofuran-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 5-Isobenzofurancarboxaldehyde,1,3-dihydro-
- 1,3-dihydroisobenzofuran-5-carbaldehyde
- 5-Isobenzofurancarboxaldehyde, 1,3-dihydro- (9CI)
- 1,3-Dihydro-5-isobenzofurancarboxaldehyde (ACI)
- 1,3-Dihydro-2-benzofuran-5-carbaldehyde
- AKOS010077635
- Z1154372748
- DA-01396
- 1,3-Dihydro-5-isobenzofurancarboxaldehyde
- A1-21345
- MFCD09842492
- 5-ISOBENZOFURANCARBOXALDEHYDE, 1,3-DIHYDRO-
- CS-0157635
- 89424-83-9
- SCHEMBL1467180
- BS-17810
- EN300-74310
- WAYCQEPIQNTRDJ-UHFFFAOYSA-N
- 1,3-dihydro-2-benzofuran-5-carbaldehyde
- MDL： MFCD09842492
- Inchi： 1S/C9H8O2/c10-4-7-1-2-8-5-11-6-9(8)3-7/h1-4H,5-6H2
- InChI Key： WAYCQEPIQNTRDJ-UHFFFAOYSA-N
- SMILES： O=CC1C=C2COCC2=CC=1

Computed Properties

Exact Mass: 148.052429494g/mol
Monoisotopic Mass: 148.052429494g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 156
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.6
Topological Polar Surface Area: 26.3Å²

1,3-dihydro-2-benzofuran-5-carbaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-UR881-100mg	1,3-dihydro-2-benzofuran-5-carbaldehyde	89424-83-9	95+%	100mg	832CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-UR881-250mg	1,3-dihydro-2-benzofuran-5-carbaldehyde	89424-83-9	95+%	250mg	1714CNY	2021-05-07
Alichem	A019100445-250mg	5-Isobenzofurancarboxaldehyde, 1,3-dihydro-	89424-83-9	95%	250mg	$370.44	2023-08-31
Alichem	A019100445-1g	5-Isobenzofurancarboxaldehyde, 1,3-dihydro-	89424-83-9	95%	1g	$857.00	2023-08-31
TRC	I778873-5mg	1,3-Dihydro-5-isobenzofurancarboxaldehyde	89424-83-9		5mg	$ 50.00	2022-06-04
TRC	I778873-10mg	1,3-Dihydro-5-isobenzofurancarboxaldehyde	89424-83-9		10mg	$ 95.00	2022-06-04
TRC	I778873-50mg	1,3-Dihydro-5-isobenzofurancarboxaldehyde	89424-83-9		50mg	$ 320.00	2022-06-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-UR881-50mg	1,3-dihydro-2-benzofuran-5-carbaldehyde	89424-83-9	95+%	50mg	429.0CNY	2021-07-18
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-UR881-200mg	1,3-dihydro-2-benzofuran-5-carbaldehyde	89424-83-9	95+%	200mg	1288.0CNY	2021-07-18
Chemenu	CM362284-250mg	1,3-Dihydro-2-benzofuran-5-carbaldehyde	89424-83-9	95%+	250mg	$***	2023-05-29

1,3-dihydro-2-benzofuran-5-carbaldehyde Production Method

Production Method 1

103786-22-7

89424-83-9

Reaction Conditions

Reference

: Arenecarbaldehydes: synthesis by oxidative cleavage of carbon-carbon bonds

Ditrich, K., Science of Synthesis, 2007, 25, 523-530

Production Method 2

89424-84-0

89424-83-9

Reaction Conditions

1.1 Reagents: Permanganic acid (HMnO4), potassium salt (1:1) Catalysts: Alumina Solvents: Acetonitrile ; 15 min, rt

Reference

: Ultrasound assisted oxidation of various alcohols to corresponding aldehydes by using KMnO4 and catalytic amount of Al2O3

Rahmati, Sadegh; Khazaei, Ardeshir; Golbaghi, Maryam; Panahimehr, Mohammad, Iranian Chemical Communication, 2018, 6(2), 1-5

Production Method 3

103786-22-7

89424-83-9

Reaction Conditions

1.1 Reagents: Sodium iodate Catalysts: 1-Butanaminium, N,N,N-tributyl-, (aquaruthenate)[μ12-[orthosilicato(4-)-O:O:O:O′… Solvents: 1,2-Dichloroethane , Water

Reference

: Ruthenium-catalyzed, electrochemical cleavage of aryl olefins for the synthesis of benzaldehydes

Steckhan, Eberhard; Kandzia, Christof, Synlett, 1992, (2), 139-40

Production Method 4

89424-84-0

89424-83-9

Reaction Conditions

1.1 Reagents: Hydrogen peroxide Catalysts: Palladium (dopamine functionalized ferrite nanoparticle-supported) Solvents: Water ; rt; 6 h, 75 - 80 °C

Reference

: Nanoparticle-supported and magnetically recoverable palladium (Pd) catalyst: a selective and sustainable oxidation protocol with high turnover number

Polshettiwar, Vivek; Varma, Rajender S., Organic & Biomolecular Chemistry, 2009, 7(1), 37-40